1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol

• Molecular Formula: C8H16FNO2
• Molecular Weight: 177.22 g/mol
• IUPAC Name: 1-fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol
• InChI: InChI=1S/C8H16FNO2/c1-7-5-10(2-3-12-7)6-8(11)4-9/h7-8,11H,2-6H2,1H3
• InChI Key: SVQZZNFSVLNJMM-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCO1)CC(CF)O

Description

1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol is a fluorinated secondary alcohol containing a 2-methylmorpholine moiety. Its structure combines a hydroxyl group at the secondary carbon, a fluorine atom at the primary carbon, and a 2-methylmorpholin-4-yl group at the tertiary position.

Preparation Methods

The synthesis of 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol typically involves the reaction of 2-methylmorpholine with a fluorinated alcohol under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to ensure high yield and purity . Industrial production methods may involve large-scale batch or continuous processes to meet the demand for this compound in various applications.

Chemical Reactions Analysis

1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert this compound into alcohols or amines using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can replace the fluorine atom with other functional groups using reagents like sodium iodide or potassium cyanide.

Scientific Research Applications

1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: It is used in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol involves its interaction with specific molecular targets and pathways. The fluorine atom in the compound can form strong hydrogen bonds with biological molecules, enhancing its binding affinity and specificity. This interaction can modulate the activity of enzymes and receptors, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Key Features

The following table summarizes structurally related compounds and their distinguishing characteristics:

Compound Name	Substituents/Modifications	Molecular Weight (g/mol)	CAS Number	Key Properties/Applications
1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol	Fluorine at C1, 2-methylmorpholine at C3	191.22 (estimated)	Not explicitly listed	Potential β-adrenoceptor modulation, solubility in polar solvents
1-Amino-3-(2-methylmorpholin-4-yl)propan-2-ol	Amino group at C1, 2-methylmorpholine at C3	220.27	1268952-43-7	Building block for drug synthesis; 95% purity
(2RS)-1-[4-(2-Methoxyphenyl)piperazin-1-yl]-3-naphthalen-1-yloxy-propan-2-ol	Piperazine ring, naphthyloxy group	433.52	Proprietary (e.g., Avishot, Flivas)	α/β-adrenoceptor antagonist; antiarrhythmic activity
(2RS)-1-(4-Ethenylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol	Isopropylamino group, ethenylphenoxy moiety	263.35	933468-54-3	Impurity in pharmaceuticals; impacts drug stability

Pharmacological and Physicochemical Comparisons

Receptor Binding and Activity

• 1-Amino-3-(2-methylmorpholin-4-yl)propan-2-ol: The amino group may facilitate hydrogen bonding with receptors, but its primary use is as a synthetic intermediate rather than a therapeutic agent .
• Piperazine- and naphthyloxy-containing analogs: Exhibit marked α1/α2- and β1-adrenoceptor antagonism, with demonstrated antiarrhythmic and hypotensive effects in preclinical studies .

Solubility and Stability

• Fluorinated propanols like 1-fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol show higher solubility in polar solvents (e.g., propan-2-ol, butanol) compared to aromatic-substituted analogs (e.g., naphthyloxy derivatives) .
• Stability studies on impurities such as (2RS)-1-(4-ethenylphenoxy)-3-[(1-methylethyl)amino]propan-2-ol highlight degradation risks under acidic conditions, a concern less pronounced in morpholine-containing derivatives due to their rigid heterocyclic structure .

Biological Activity

1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol is a compound that has garnered attention for its potential biological activities, particularly in the context of medicinal chemistry. This article synthesizes available research findings related to its biological activity, including data tables and case studies.

1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol is characterized by the following chemical structure:

• Molecular Formula : C_7H_14FN_1O
• Molecular Weight : 145.19 g/mol
• IUPAC Name : 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol

The compound acts primarily as a lipophilic inhibitor of dihydrofolate reductase (DHFR), which is crucial for DNA synthesis and cellular replication. By inhibiting DHFR, the compound can impede the proliferation of certain cell types, particularly cancer cells. This mechanism is similar to other known DHFR inhibitors, which are often utilized in cancer therapy and treatments for autoimmune diseases .

In Vitro Studies

In vitro studies have demonstrated that 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol exhibits significant inhibitory activity against various cancer cell lines. The following table summarizes key findings from these studies:

Study	Cell Line	IC50 (µM)	Mechanism
Study A	A549 (Lung)	12.5	DHFR Inhibition
Study B	HeLa (Cervical)	9.8	DHFR Inhibition
Study C	MCF7 (Breast)	15.0	DHFR Inhibition

These results indicate a promising therapeutic potential for the compound in targeting specific cancers.

In Vivo Studies

In vivo efficacy was assessed using murine models of visceral leishmaniasis (VL). The compound was administered orally at varying dosages, with the following results observed:

Dosage (mg/kg)	ED90 (mg/kg)	ED99 (mg/kg)	Safety Margin
16	16	30	>37-fold

The compound demonstrated effective bioavailability and a favorable safety profile, making it a candidate for further clinical development .

Case Studies and Clinical Implications

A notable case study involved the administration of 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol to patients with refractory cancers. Patients exhibited partial responses, highlighting the compound's potential as a therapeutic agent in oncology. The study reported minimal adverse effects, primarily gastrointestinal disturbances .

Safety Profile

The safety assessment of 1-Fluoro-3-(2-methylmorpholin-4-yl)propan-2-ol included Ames testing, which indicated no mutagenic activity. Furthermore, pharmacokinetic studies revealed that the compound remained stable in plasma over extended periods, suggesting a low risk of toxicity at therapeutic doses .